Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C12H10ClN B6360894 3-Chloro-2-(m-tolyl)pyridine CAS No. 1592864-01-1

3-Chloro-2-(m-tolyl)pyridine

Cat. No. B6360894
CAS RN: 1592864-01-1
M. Wt: 203.67 g/mol
InChI Key: WUYWDFQNKAGEGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09145433B2

Procedure details

3-Chloro-2-(3-methylphenyl)pyridine was synthesized analogous to the reaction conditions used in the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole by heating the mixture of 3-methylphenyl boronic acid (1.76 g, 12.9 mmol), 2-bromo-3-chloropyridine (2.7 g, 14.2 mmol), Pd(PPh3)4 (0.9 g, 0.77 mmol) and 2M aq. Na2CO3 (16 mL, 32 mmol) in 1,4-dioxane (125 mL) under argon atmosphere for 3 h. Upon work-up of the reaction mixture, as discussed in the preparation of 5-(2-chloropyridin-3-yl)-1H-indazole, the crude concentrate was purified by flash silica gel column chromatography [Combiflash® companion System® with RediSep® silica gel column 40 g, 10-30% EtOAC/hexanes eluting solvent gradient upon liquid loading on to column] to obtain 3-chloro-2-(3-methylphenyl)pyridine (1.62 g, 61%) as a clear liquid. 1H NMR (DMSO-d6): δ 8.60 (dd, 1H, J=1.4 and 4.7 Hz), 8.00 (dd, 1H, J=1.4 and 8.2 Hz), 7.44-7.37 (m, 3H), 7.25 (app d, 1H, J=8.2 Hz), 2.36 (s, 3H).LCMS: 97%, MS (m/e) 204.
Name
5-(2-chloropyridin-3-yl)-1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-methylphenyl boronic acid
Quantity
1.76 g
Type
reactant
Reaction Step Two
Name
2-bromo-3-chloropyridine
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
Na2CO3
Quantity
16 mL
Type
reactant
Reaction Step Two
Name
1,4-dioxane
Quantity
125 mL
Type
solvent
Reaction Step Two
Name
Pd(PPh3)4
Quantity
0.9 g
Type
catalyst
Reaction Step Two
Name
5-(2-chloropyridin-3-yl)-1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-chloro-2-(3-methylphenyl)pyridine
Yield
61%

Identifiers

REACTION_CXSMILES
ClC1[C:7]([C:8]2[CH:9]=[C:10]3[C:14](=[CH:15][CH:16]=2)NN=C3)=CC=CN=1.CC1C=C(B(O)O)C=CC=1.Br[C:28]1[C:33]([Cl:34])=[CH:32][CH:31]=[CH:30][N:29]=1.C([O-])([O-])=O.[Na+].[Na+]>O1CCOCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Cl:34][C:33]1[C:28]([C:15]2[CH:14]=[CH:10][CH:9]=[C:8]([CH3:7])[CH:16]=2)=[N:29][CH:30]=[CH:31][CH:32]=1 |f:3.4.5,^1:50,52,71,90|

Inputs

Step One
Name
5-(2-chloropyridin-3-yl)-1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1
Step Two
Name
3-methylphenyl boronic acid
Quantity
1.76 g
Type
reactant
Smiles
CC=1C=C(C=CC1)B(O)O
Name
2-bromo-3-chloropyridine
Quantity
2.7 g
Type
reactant
Smiles
BrC1=NC=CC=C1Cl
Name
Na2CO3
Quantity
16 mL
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
1,4-dioxane
Quantity
125 mL
Type
solvent
Smiles
O1CCOCC1
Name
Pd(PPh3)4
Quantity
0.9 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Three
Name
5-(2-chloropyridin-3-yl)-1H-indazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
3-Chloro-2-(3-methylphenyl)pyridine was synthesized analogous to the reaction conditions
TEMPERATURE
Type
TEMPERATURE
Details
by heating
CONCENTRATION
Type
CONCENTRATION
Details
the crude concentrate
CUSTOM
Type
CUSTOM
Details
was purified by flash silica gel column chromatography [Combiflash® companion System® with RediSep® silica gel column 40 g, 10-30% EtOAC/hexanes eluting solvent gradient upon liquid loading on to column]

Outcomes

Product
Name
3-chloro-2-(3-methylphenyl)pyridine
Type
product
Smiles
ClC=1C(=NC=CC1)C1=CC(=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.62 g
YIELD: PERCENTYIELD 61%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.